Dihydrogen hexabromoplatinate(IV) nonahydrate

• IUPAC Name: hexabromoplatinum(2-);hydron;nonahydrate
• InChI: InChI=1S/6BrH.9H2O.Pt/h6*1H;9*1H2;/q;;;;;;;;;;;;;;;+4/p-4
• InChI Key: OCMWXPBXPWIPMB-UHFFFAOYSA-J
• Canonical SMILES: [H+].[H+].O.O.O.O.O.O.O.O.O.Br[Pt-2](Br)(Br)(Br)(Br)Br
• Molecular Formula: Br6H20O9Pt
• Molecular Weight: 838.7 g/mol

Description

Dihydrogen hexabromoplatinate(IV) nonahydrate is a laboratory chemical with the CAS number 20596-34-3. It is used for proteomics research. The molecular formula is H2Br6Pt·9H2O.

Molecular Structure Analysis

The molecular structure of Dihydrogen hexabromoplatinate(IV) nonahydrate consists of two hydrogen atoms, six bromine atoms, one platinum atom, and nine water molecules.

Physical And Chemical Properties Analysis

Dihydrogen hexabromoplatinate(IV) nonahydrate is a solid crystalline substance. Unfortunately, detailed physical and chemical properties like melting point, boiling point, density, and solubility in water are not available in the resources.

Scientific Research Applications

• Antitumor Activity : Platinum-based complexes like dihydrogen hexabromoplatinate(IV) nonahydrate have been extensively studied for their antitumor properties. For instance, certain diorganotin(IV) complexes show in vitro antitumor activity similar to or higher than cisplatin, a well-known platinum-based chemotherapy drug (Li Qingshan et al., 2004). Similarly, phosphoplatins can activate and upregulate death receptors, causing apoptosis in cancer cells, particularly in ovarian cancer (Homa Dezvareh, 2015).

• Cancer Therapy Mechanisms : Cisplatin, another platinum compound, is effective in treating various human cancers by interfering with DNA repair mechanisms and inducing apoptosis in cancer cells. However, it has some undesirable side effects (Shaloam R. Dasari & P. Tchounwou, 2014).

• Electrochemistry : The electrochemisorption of hexahydroxyplatinate(IV) on titania films is studied to maximize platinum deposit, which is relevant for material science applications (Mark S. Davidson et al., 1987).

• Cytotoxicity and Drug Delivery : Studies on heterocyclic platinum(IV) compounds indicate their potential as cytotoxic agents against cancer. Asymmetric platinum(IV) carboxylates with hydrophilic and lipophilic ligands show enhanced efficacy against cancer cells in vitro, suggesting potential for drug delivery systems (Chee Fei Chin et al., 2012).

• Improvements in Chemotherapy : Research is ongoing to improve platinum-based chemotherapy. This includes maximizing dose intensity for better outcomes in specific cancer types and developing copper(II) hexabromoplatinate films with electrocatalytic properties for biomedical applications (N. Cheung & G. Heller, 1991).

• Development of New Platinum Compounds : Emerging platinum(IV) prodrugs are being developed to combat cisplatin resistance, with a focus on targeting both cancer cells and the tumor microenvironment (Zhigang Wang et al., 2019).

Safety and Hazards

Dihydrogen hexabromoplatinate(IV) nonahydrate is considered hazardous. It can cause severe skin burns and eye damage. It may also cause respiratory irritation and an allergic skin reaction. If inhaled, it may cause allergy or asthma symptoms or breathing difficulties. It is advised to handle this chemical with protective gloves, clothing, eye protection, and face protection.